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Abstract

6-Bromobenzofuran is a pivotal heterocyclic building block in medicinal chemistry and
materials science. Its unique chemical structure, featuring a bromine atom on the benzofuran
scaffold, allows for a wide array of synthetic transformations, making it a valuable precursor for
the synthesis of complex organic molecules. This guide provides an in-depth analysis of its
commercial availability, key suppliers, and critical considerations for procurement. Furthermore,
it delves into its synthetic methodologies, chemical properties, and significant applications,
particularly in the realm of drug development, offering researchers and industry professionals a
comprehensive resource to support their work.

Commercial Availability and Supplier Landscape

The accessibility of high-purity 6-Bromobenzofuran is critical for reproducible research and
development. It is commercially available from a range of chemical suppliers, catering to
different scales, from laboratory research quantities to bulk industrial manufacturing.

Key Suppliers and Procurement Strategy
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A multitude of chemical vendors list 6-Bromobenzofuran in their catalogs. When selecting a
supplier, researchers should consider not only the price but also the purity, available analytical
data (e.g., NMR, HPLC, GC-MS), lead times, and the supplier's quality management
certifications (e.g., ISO 9001).

Table 1: Comparison of Leading Suppliers for 6-Bromobenzofuran
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Product
Supplier Number

(Example)

Purity

Available
Quantities

Notes

Sigma-Aldrich
(Merck)

753436

297%

19, 59, 25¢g

Offers extensive
analytical data
and has a global
distribution

network.

Thermo Fisher
Scientific (Alfa

Aesar)

H26204

98%

1g, 59, 10g

Known for a
strong portfolio of
research
chemicals and
detailed product

documentation.

TCI Chemicals B2027

>098.0% (GC)

19, 59, 259

Japanese
supplier with a
reputation for
high-purity

organic reagents.

Combi-Blocks QC-1304

97%+

19, 59, 10g, 259

Specializes in
providing
building blocks
for combinatorial
chemistry and

drug discovery.

Santa Cruz
) SC-224424
Biotechnology

>98%

19, 59

Focuses on
reagents for
biomedical

research.

Note: Product numbers, purity, and available quantities are subject to change. It is essential to

consult the supplier's website for the most current information.

Critical Considerations for Quality Assessment
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For drug development applications, the purity profile of 6-Bromobenzofuran is paramount.
Impurities, such as isomers (e.g., 4-, 5-, or 7-bromobenzofuran) or residual starting materials
from synthesis, can lead to side reactions and complicate the purification of downstream
products. Therefore, it is imperative to:

e Request a Certificate of Analysis (CoA): The CoA provides batch-specific data on purity and
the analytical methods used for its determination.

» Verify Analytical Data: Independently verify the structure and purity upon receipt using in-
house analytical capabilities like *H NMR and LC-MS.

Synthesis and Chemical Properties

Understanding the synthesis of 6-Bromobenzofuran provides insight into potential impurities
and informs its reactivity in subsequent chemical transformations.

Common Synthetic Routes

The most prevalent laboratory and industrial synthesis of 6-bromobenzofuran involves the
cyclization of a suitably substituted precursor. Acommon method is the Perkin rearrangement
or related cyclization strategies starting from 2-bromo-4-methoxyphenol.

A generalized workflow for a common synthetic approach is outlined below:
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Figure 2: Synthetic utility of 6-Bromobenzofuran in preparing GlyT1 inhibitors.

Other Therapeutic Areas

The 6-bromobenzofuran scaffold has been incorporated into molecules with a wide range of
biological activities, including:

e Anticancer Agents: As precursors to compounds that inhibit kinases or interact with DNA.
o Antimicrobial Agents: Serving as the foundation for novel antibiotics and antifungals.

» Cardiovascular Drugs: Used in the synthesis of compounds targeting various receptors and
enzymes in the cardiovascular system.

Conclusion

6-Bromobenzofuran is a commercially accessible and synthetically versatile building block
with significant applications in drug discovery and materials science. A thorough understanding
of its supplier landscape, chemical properties, and synthetic utility is essential for researchers
and drug development professionals. The strategic use of this intermediate, particularly in
modern cross-coupling reactions, continues to enable the synthesis of novel and complex
molecules with promising therapeutic potential. Careful consideration of supplier quality and
purity is a critical first step in ensuring the success of any research program utilizing this
valuable compound.
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 To cite this document: BenchChem. [commercial availability and suppliers of 6-
Bromobenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120239#commercial-availability-and-suppliers-of-6-
bromobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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